Cas no 110202-75-0 (1,2-Propanediol,2-[(1R,3E,7E,11E)-4,8,12-trimethyl-3,7,11-cyclotetradecatrien-1-yl]-, (2S)-)

• Product Name: 1,2-Propanediol,2-[(1R,3E,7E,11E)-4,8,12-trimethyl-3,7,11-cyclotetradecatrien-1-yl]-, (2S)-
• CAS No: 110202-75-0
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 189923
• PubChem ID: 6442885
• Update Time: 2025-04-19

1,2-Propanediol,2-[(1R,3E,7E,11E)-4,8,12-trimethyl-3,7,11-cyclotetradecatrien-1-yl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,2-[(1R,3E,7E,11E)-4,8,12-trimethyl-3,7,11-cyclotetradecatrien-1-yl]-, (2S)-
• (2S)-2-[(1R,3Z,7Z,11Z)-4,8,12-trimethylcyclotetradeca-3,7,11-trien-1-yl]propane-1,2-diol
• Sinulariol B
• 110202-75-0
• (-)-Sinulariol B

• Inchi： 1S/C20H34O2/c1-16-7-5-9-17(2)11-13-19(20(4,22)15-21)14-12-18(3)10-6-8-16/h7,10-11,19,21-22H,5-6,8-9,12-15H2,1-4H3/b16-7-,17-11-,18-10-/t19-,20+/m0/s1
• InChI Key： XBRPQQXIJUFQAC-PFPVNJPGSA-N
• SMILES： O[C@](C)(CO)[C@H]1CC=C(C)CCC=C(C)CCC=C(C)CC1 |t:7,12,17|

Computed Properties

• Exact Mass: 306.25588
• Monoisotopic Mass: 306.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.4

Experimental Properties

• Density: 0.937
• Boiling Point: 445°C at 760 mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids